Cas no 1804849-66-8 (Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate)

• Product Name: Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate
• CAS No: 1804849-66-8
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 5038386
• Update Time: 2025-05-20

Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-10-4-9(7-14)5-11(8-15)12(10)6-13(16)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： JPYDGEGSQSHGEW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(CC(=O)OC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate

Methyl 4-Bromomethyl-2-Cyano-6-Ethylphenylacetate: A Comprehensive Overview

The compound Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate (CAS No. 1804849-66-8) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of a phenyl ring substituted with a bromomethyl group at position 4, a cyano group at position 2, and an ethyl group at position 6, along with an acetate ester group attached to the methyl moiety. This combination of functional groups makes it a versatile building block for various chemical reactions and molecular modifications.

Recent studies have highlighted the importance of Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate in the synthesis of bioactive molecules. The presence of the cyano group (-CN) and the bromomethyl group (-CH2Br) introduces significant electronic effects and reactivity into the molecule, making it an ideal candidate for nucleophilic substitution reactions. For instance, researchers have utilized this compound as a precursor for the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals. The ethyl group at position 6 further enhances the molecule's stability and solubility, making it suitable for large-scale synthesis processes.

The bromomethyl group in the structure plays a pivotal role in enabling various transformations. For example, it can undergo elimination reactions to form alkenes or participate in coupling reactions to generate biaryl structures. These transformations are particularly valuable in medicinal chemistry, where precise control over molecular architecture is essential for achieving desired pharmacokinetic properties. Moreover, the cyano group contributes to the molecule's ability to act as a nitrile donor in nucleophilic acyl substitutions, further expanding its utility in organic synthesis.

One of the most notable applications of Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate is its use in the development of advanced materials. The compound has been employed as a monomer in polymer synthesis, where its functional groups facilitate cross-linking and improve mechanical properties. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create high-performance polymers with tailored mechanical and thermal properties, making it a valuable asset in industries such as electronics and automotive manufacturing.

In addition to its synthetic applications, this compound has also been studied for its biological activity. Preliminary assays have shown that Methyl 4-bromomethyl-2-cyano-6-ethylphenylacetate exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests potential applications in drug development, particularly in the design of enzyme inhibitors for therapeutic purposes. However, further research is required to fully understand its pharmacological profile and safety profile.

The synthesis of Methlyl 4-bromomethlyl...